Cas no 1260873-49-1 (4-(4-bromo-3-chlorophenyl)piperidine)

• Product Name: 4-(4-bromo-3-chlorophenyl)piperidine
• CAS No: 1260873-49-1
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 5820255
• PubChem ID: 103693671
• Update Time: 2025-05-24

4-(4-bromo-3-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-chlorophenyl)piperidine
• 1260873-49-1
• EN300-1893042

• Inchi： 1S/C11H13BrClN/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： UMIQWEZUTUNEKD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1CCNCC1

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 4-(4-bromo-3-chlorophenyl)piperidine

4-(4-Bromo-3-Chlorophenyl)Piperidine: A Comprehensive Overview

4-(4-Bromo-3-Chlorophenyl)Piperidine (CAS No. 1260873-49-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a bromo-chloro-substituted phenyl group. The bromo and chloro substituents on the phenyl ring contribute to its distinctive chemical properties, making it a valuable molecule for various research and development applications.

The synthesis of 4-(4-Bromo-3-Chlorophenyl)Piperidine involves a series of intricate organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates. Researchers have also explored the use of microwave-assisted synthesis techniques, which have shown promise in accelerating reaction times while maintaining product purity.

One of the most notable applications of 4-(4-Bromo-3-Chlorophenyl)Piperidine is in the development of novel pharmaceutical agents. The compound's structural versatility allows it to serve as a scaffold for designing bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug discovery in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Recent research has also focused on the pharmacokinetic properties of 4-(4-Bromo-3-Chlorophenyl)Piperidine, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to evaluate these parameters. These studies have provided valuable insights into the compound's bioavailability and its potential for use in clinical settings.

In addition to its pharmacological applications, 4-(4-Bromo-3-Chlorophenyl)Piperidine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored the compound's ability to act as a charge transport layer in these devices, demonstrating improved device performance compared to traditional materials.

The environmental impact of 4-(4-Bromo-3-Chlorophenyl)Piperidine has also been a topic of interest. Studies have investigated its biodegradation pathways under various environmental conditions, with findings suggesting that the compound undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

From a regulatory standpoint, 4-(4-Bromo-3-Chlorophenyl)Piperidine must adhere to stringent safety standards to ensure its safe handling and application. Regulatory agencies have established guidelines for workplace exposure limits (WELs) and storage conditions to minimize risks associated with its use. These measures are essential for maintaining compliance with international chemical management frameworks.

In conclusion, 4-(4-Bromo-3-Chlorophenyl)Piperidine (CAS No. 1260873-49-1) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to both academic and industrial sectors.